
4-Methylcatechol-d3: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Methylcatechol-d3

Cat. No.: B12398623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and known biological

activities of 4-Methylcatechol-d3. Due to the limited availability of in-depth technical data for

the deuterated form, this document leverages information from its non-deuterated analog, 4-

methylcatechol, to provide a thorough resource. All data pertaining to the non-deuterated form

will be clearly indicated.

Chemical and Physical Properties
Quantitative data for 4-Methylcatechol-d3 and its non-deuterated counterpart are summarized

below for easy comparison.

Table 1: Physical and Chemical Properties of 4-Methylcatechol-d3
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Property Value Source

Molecular Formula C₇H₅D₃O₂ [1]

Molecular Weight 127.16 g/mol [1][2]

CAS Number 83719-41-9 [1]

Purity ≥98% [1]

Topological Polar Surface Area 40.46 Å² [1]

LogP 1.40622 [1]

Hydrogen Bond Acceptors 2 [1]

Hydrogen Bond Donors 2 [1]

Rotatable Bonds 1 [1]

SMILES
OC1=C(C=CC(C([2H])([2H])

[2H])=C1)O
[1]

Table 2: Physical and Chemical Properties of 4-Methylcatechol
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Property Value Source

Molecular Formula C₇H₈O₂ [3][4]

Molecular Weight 124.14 g/mol [3][4]

CAS Number 452-86-8 [5]

Appearance
White to light yellow to light

orange powder to lump

Melting Point 62 - 69 °C [6]

Boiling Point 251 °C [6]

Flash Point 140 °C [6]

Water Solubility Soluble [6]

logP (o/w) 1.340 (est) [7]

Specific Gravity 1.12900 @ 25.00 °C [7]

Safety and Handling
This section outlines the known hazards and recommended handling procedures for 4-
Methylcatechol-d3 and its non-deuterated analog. Researchers should always consult the

most recent Safety Data Sheet (SDS) from their supplier before handling this compound.

2.1. Hazard Identification and GHS Classification (for 4-Methylcatechol-d3)

Signal Word: Warning[8]

Hazard Statements:[8]

H315 - Causes skin irritation.

H319 - Causes serious eye irritation.

H335 - May cause respiratory irritation.

2.2. Hazard Identification and GHS Classification (for 4-Methylcatechol)
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Pictogram: GHS07: Exclamation mark[5]

Signal Word: Warning[5]

Hazard Statements:[5]

H302 - Harmful if swallowed.

H312 - Harmful in contact with skin.

H315 - Causes skin irritation.

H319 - Causes serious eye irritation.

H335 - May cause respiratory irritation.

2.3. Recommended Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][9]

Skin Protection: Wear protective gloves and a lab coat.[8][9]

Respiratory Protection: Use only in a well-ventilated area. If dust is generated, a

NIOSH/MSHA or European Standard EN 149 approved respirator is recommended.[9]

2.4. Handling and Storage

Handling:

Avoid contact with skin and eyes.[10][11]

Do not breathe dust.[9]

Wash hands thoroughly after handling.[8][10]

Use good occupational work practices.[10]

Storage:
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Store in a cool, dry, well-ventilated area.[10]

Keep container tightly closed.[8][9]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[9][10]

This product may become yellow upon exposure to air or light.

2.5. First Aid Measures

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[8]

[9]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[8][9]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[8][9]

If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[9]

2.6. Spills and Disposal

Minor Spills:

Clean up spills immediately.[10][11]

Use dry clean-up procedures and avoid generating dust.[10][11]

Sweep up or vacuum up spilled material and place it in a clean, dry, sealable, labeled

container for disposal.[10]

Major Spills:

Clear the area of personnel and move upwind.[11]

Alert the fire brigade and inform them of the location and nature of the hazard.[10]
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Control personal contact by using protective equipment.[10]

Disposal:

Dispose of contents/container to a hazardous or special waste collection point, in

accordance with local, regional, national, and/or international regulations.[8]

Biological Activity and Experimental Protocols
Research on 4-methylcatechol, the non-deuterated analog of 4-Methylcatechol-d3, has

revealed several biological activities.

3.1. Antiplatelet Activity

4-Methylcatechol has been identified as a potent antiplatelet compound, demonstrating greater

activity than acetylsalicylic acid in some studies.[12][13] Its mechanism of action involves

interference with multiple aggregation pathways.[14]

Experimental Protocol: Ex Vivo Platelet Aggregation Assay[14]

Blood Collection: Collect whole blood from healthy donors.

Incubation: Dilute 300 µL of whole blood with an equal volume of preheated 0.9% sodium

chloride. Incubate with 5 µL of 4-methylcatechol, a standard drug, or DMSO (vehicle control)

at a final concentration of 0.8% for 3 minutes at 37 °C.

Induction of Aggregation: Induce platelet aggregation by adding one of the following inducers

at their desired final concentrations.

Monitoring: Monitor platelet aggregation for 6 minutes using an impedance aggregometer.

Diagram: 4-Methylcatechol Antiplatelet Mechanism of Action
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Caption: Inhibition of platelet aggregation by 4-methylcatechol.

3.2. Nerve Growth Factor (NGF) Induction

4-Methylcatechol is an inducer of nerve growth factor (NGF) synthesis.[3] Studies have shown

its therapeutic potential in experimental diabetic neuropathy in rats by increasing NGF content

in the sciatic nerve.[15]

Experimental Protocol: In Vivo Diabetic Neuropathy Model[15]

Induction of Diabetes: Induce diabetes in rats via streptozotocin (STZ) injection.
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Treatment: Begin treatment with 4-methylcatechol 4 weeks after STZ injection.

Assessment: After an 8-week experimental period, measure motor nerve conduction velocity

(MNCV), mean myelinated axon diameter, and NGF content in the sciatic nerve.

Comparison: Compare the results of the 4-methylcatechol treated group with untreated

diabetic rats.

Diagram: 4-Methylcatechol Workflow in Diabetic Neuropathy Model
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Caption: Experimental workflow for evaluating 4-methylcatechol in a diabetic neuropathy

model.

3.3. Metabolic Pathways
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4-Methylcatechol is an intermediate in the degradation of some alkylbenzenes.[16] The enzyme

cis-1,2-dihydroxy-4-methylcyclohexa-3,5-diene-1-carboxylate dehydrogenase metabolizes cis-

1,2-dihydroxy-4-methylcyclohexa-3,5-diene-1-carboxylate to produce 4-methylcatechol.[5] It is

also a microbial metabolite of rutin.[17]

Diagram: Metabolic Production of 4-Methylcatechol
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Caption: Enzymatic production of 4-methylcatechol.

Toxicological Information (for 4-Methylcatechol)
Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[18]

Carcinogenicity: Some studies have indicated that 4-methylcatechol may be carcinogenic.

[16] Long-term feeding studies in rats showed it to be carcinogenic to the forestomach and

glandular stomach.[16]

Other Effects: It has been shown to induce apoptosis in melanoma cells through oxidative

stress.[16]

This document is intended for informational purposes only and should not be used as a

substitute for a comprehensive risk assessment. Always consult the primary literature and

Safety Data Sheets before conducting any experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methylcatechol-d3: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398623#safety-and-handling-of-4-methylcatechol-
d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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